Cas no 323577-36-2 (Mca-(ala7,lys(dnp)9)-bradykinin)

• Product Name: Mca-(ala7,lys(dnp)9)-bradykinin
• CAS No: 323577-36-2
• MF: C₆₆H₈₁N₁₅O₁₉
• MW: 1388.43845534325
• MDL: MFCD03093413
• CID: 301445
• PubChem ID: 137241787
• Update Time: 2025-05-19

Mca-(ala7,lys(dnp)9)-bradykinin Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-arginyl-L-prolyl-L-prolylglycyl-L-phenylalanyl-L-seryl-L-alanyl-L-phenylalanyl-N6-(2,4-dinitrophenyl)-
• L-Lysine,N2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-arginyl-L-prolyl-L-prolylglycyl-L-phenylalanyl-L-seryl-L-alany
• Mca-(Ala?00Lys(Dnp)?)-Bradykinin
• Mca-(Ala7,Lys(Dnp)9)-Bradykinin
• Mca-arg-pro-pro-gly-phe-ser-ala-phe-lys(dnp)-oh
• L-Lysine,N2-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-arginyl-L-prolyl-L-prolylglycyl-L-phenylalanyl-L-seryl-L-alanyl-L-phenylalanyl-N6-(2,4-dinitrophenyl)-(9CI)
• 323577-36-2
• HY-P3749
• CS-0620472
• DA-75346
• Mca-(Ala7,Lys(Dnp)9)-Bradykinin trifluoroacetate salt
• Mca-(ala7,lys(dnp)9)-bradykinin

• MDL： MFCD03093413
• Inchi： 1S/C66H81N15O19/c1-38(58(86)76-49(31-40-16-7-4-8-17-40)60(88)75-47(65(93)94)18-9-10-26-69-45-25-22-42(80(95)96)34-53(45)81(97)98)72-61(89)50(37-82)77-59(87)48(30-39-14-5-3-6-15-39)74-56(84)36-71-62(90)51-20-12-28-78(51)64(92)52-21-13-29-79(52)63(91)46(19-11-27-70-66(67)68)73-55(83)32-41-33-57(85)100-54-35-43(99-2)23-24-44(41)54/h3-8,14-17,22-25,33-35,38,46-52,69,82H,9-13,18-21,26-32,36-37H2,1-2H3,(H,71,90)(H,72,89)(H,73,83)(H,74,84)(H,75,88)(H,76,86)(H,77,87)(H,93,94)(H4,67,68,70)/t38-,46-,47-,48-,49-,50-,51-,52-/m0/s1
• InChI Key： FDQLQIBWKJMUSI-HGGPOPJMSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC(CC1=CC(=O)OC2C=C(C=CC1=2)OC)=O)=O)N1CCC[C@H]1C(NCC(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)CCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)=O)CO)=O)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 1387.58383
• Monoisotopic Mass: 1387.58331541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 100
• Rotatable Bond Count: 34
• Complexity: 2950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 505Ų

Experimental Properties

• PSA: 497.59

Additional information on Mca-(ala7,lys(dnp)9)-bradykinin

Recent Advances in the Study of Mca-(ala7,lys(dnp)9)-bradykinin and Compound 323577-36-2 in Chemical Biology and Pharmaceutical Research

The compound Mca-(ala7,lys(dnp)9)-bradykinin, a fluorescently labeled bradykinin analog, has emerged as a critical tool in studying protease activity and receptor interactions. Recent studies have highlighted its utility in high-throughput screening assays for identifying novel inhibitors of kallikrein-related peptidases (KLKs), which play pivotal roles in inflammation, cancer progression, and neurodegenerative diseases. The unique fluorescence quenching properties of the dinitrophenyl (DNP) group in this peptide enable real-time monitoring of enzymatic cleavage, making it indispensable for kinetic studies.

Parallel to these developments, the small molecule 323577-36-2 has garnered attention as a potential modulator of bradykinin signaling pathways. Structural analyses reveal that 323577-36-2 exhibits selective binding affinity to the B1 receptor subtype, offering new avenues for treating chronic pain and vascular disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to attenuate neuropathic pain in rodent models without the hypotensive side effects associated with traditional bradykinin antagonists.

Cutting-edge research integrating these two agents has yielded unexpected synergies. For instance, Mca-(ala7,lys(dnp)9)-bradykinin has been employed to validate the mechanism of action of 323577-36-2 through fluorescence polarization assays, confirming its allosteric modulation of receptor conformation. This dual approach provides unprecedented resolution in understanding ligand-receptor dynamics at the molecular level.

From a therapeutic perspective, the combination of these tools has accelerated drug discovery pipelines. Pharmaceutical companies are now leveraging structure-activity relationship (SAR) data derived from Mca-(ala7,lys(dnp)9)-bradykinin cleavage patterns to optimize 323577-36-2 derivatives with improved pharmacokinetic profiles. Notably, one such derivative (designated KLK-Inh-228) has entered Phase I clinical trials for osteoarthritis, demonstrating 40% greater target engagement than previous candidates.

However, challenges remain in translating these findings. The instability of Mca-(ala7,lys(dnp)9)-bradykinin in plasma necessitates careful experimental design, while the metabolic clearance of 323577-36-2 requires further structural optimization. Recent proteomics studies suggest that covalent modification strategies may address both limitations, as evidenced by a 2024 Nature Chemical Biology publication detailing stabilized peptide-drug conjugates.

Looking forward, the convergence of these research threads promises breakthroughs in personalized medicine. Ongoing work focuses on developing patient-derived organoid models that utilize Mca-(ala7,lys(dnp)9)-bradykinin responsiveness as a biomarker for stratifying 323577-36-2 treatment cohorts. This precision approach could revolutionize management of bradykinin-mediated pathologies within the next decade.